Cas no 33717-87-2 (1-Oxaspiro[2.5]octane-2-carboxylicacid, methyl ester)

• Product Name: 1-Oxaspiro[2.5]octane-2-carboxylicacid, methyl ester
• CAS No: 33717-87-2
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 312172
• PubChem ID: 304172
• Update Time: 2025-04-19

1-Oxaspiro[2.5]octane-2-carboxylicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carboxylicacid, methyl ester
• methyl 1-oxaspiro[2.5]octane-2-carboxylate
• 1-oxa-spiro-[2,5]octane-2-carboxylic acid methyl ester
• 1-oxa-spiro[2.5]octane-2-carboxylic acid methyl ester
• AB-131
• AC1L74DP
• CTK4H1111
• Methyl 1-oxaspiro(2.5)octane-2-carboxylate
• Methyl 1-oxaspiro-2,5-octane-2-carboxylate
• Methyl 3,3-pentamethyleneoxirane-2-carboxylate
• NSC195104
• SBB088420
• CS-0256723
• InChI=1/C9H14O3/c1-11-8(10)7-9(12-7)5-3-2-4-6-9/h7H,2-6H2,1H
• Methyl1-oxaspiro[2.5]octane-2-carboxylate
• NSC-195104
• SCHEMBL14968124
• 33717-87-2
• AKOS006275892
• AB-131/42302770
• 2-oxaspiro[2.5]octane-1-carboxylic acid methyl ester
• Z1198157145
• NSC 195104
• methyl 2-oxaspiro[2.5]octane-1-carboxylate
• EN300-651287

• Inchi： 1S/C9H14O3/c1-11-8(10)7-9(12-7)5-3-2-4-6-9/h7H,2-6H2,1H3
• InChI Key： NJSZVKRLALSUAD-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C21CCCCC2

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 228.4°Cat760mmHg
• Flash Point: 88.1°C
• Refractive Index: 1.485
• PSA: 38.83
• LogP: 1.26110